Cas no 144424-76-0 (2-Oxazolidinone,3-[(4-methoxy-6-methyl-3-cyclohexen-1-yl)carbonyl]-4-(phenylmethyl)-, [1S-[1a(R*),6b]]- (9CI))
![2-Oxazolidinone,3-[(4-methoxy-6-methyl-3-cyclohexen-1-yl)carbonyl]-4-(phenylmethyl)-, [1S-[1a(R*),6b]]- (9CI) structure](https://www.kuujia.com/scimg/cas/144424-76-0x500.png)
144424-76-0 structure
Product name:2-Oxazolidinone,3-[(4-methoxy-6-methyl-3-cyclohexen-1-yl)carbonyl]-4-(phenylmethyl)-, [1S-[1a(R*),6b]]- (9CI)
2-Oxazolidinone,3-[(4-methoxy-6-methyl-3-cyclohexen-1-yl)carbonyl]-4-(phenylmethyl)-, [1S-[1a(R*),6b]]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolidinone,3-[(4-methoxy-6-methyl-3-cyclohexen-1-yl)carbonyl]-4-(phenylmethyl)-, [1S-[1a(R*),6b]]- (9CI)
- 2-Oxazolidinone,3-[(4-methoxy-6-methyl-3-cyclohexen-1-yl)carbonyl]-4-(phenylmethyl)-, [1S-[1a(...
- 4-benzyl-3-(4-methoxy-6-methylcyclohex-3-ene-1-carbonyl)-1,3-oxazolidin-2-one
- (4S)-4-benzyl-3-{[(1S,6S)-4-methoxy-6-methylcyclohex-3-en-1-yl]carbonyl}-1,3-oxazolidin-2-one
- 2-Oxazolidinone, 3-((4-methoxy-6-methyl-3-cyclohexen-1-yl)carbonyl)-4-(phenylmethyl)-, (1S-(1alpha(R*),6beta))-
- 4-Benzyl-3-((1-methoxy-5-methylcyclohexen-4-yl)carbonyl)-2-oxazolidinone
- 4-Bmco
- DTXSID60932313
- 144424-76-0
- (4S)-4-benzyl-3-[(1S,6S)-4-methoxy-6-methylcyclohex-3-ene-1-carbonyl]-1,3-oxazolidin-2-one
- (4S)-4-Benzyl-3-[(4S,5S)-(1-methoxy-5-methylcyclohexen-4-yl)carbonyl]-2-oxazolidinone
-
- Inchi: InChI=1S/C19H23NO4/c1-13-10-16(23-2)8-9-17(13)18(21)20-15(12-24-19(20)22)11-14-6-4-3-5-7-14/h3-8,13,15,17H,9-12H2,1-2H3
- InChI Key: LGATTXCNGCTFBM-UHFFFAOYSA-N
- SMILES: COC1=CCC(C(N2C(=O)OCC2CC2C=CC=CC=2)=O)C(C)C1
Computed Properties
- Exact Mass: 329.16279
- Monoisotopic Mass: 329.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.84
2-Oxazolidinone,3-[(4-methoxy-6-methyl-3-cyclohexen-1-yl)carbonyl]-4-(phenylmethyl)-, [1S-[1a(R*),6b]]- (9CI) Related Literature
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Congfang Chen,Aiping Wu,Haijing Yan,Yinglu Xiao,Chungui Tian,Honggang Fu Chem. Sci., 2018,9, 4746-4755
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Deshetti Jampaiah,Katie M. Tur,Samuel J. Ippolito,Ylias M. Sabri,James Tardio,Suresh K. Bhargava,Benjaram M. Reddy RSC Adv., 2013,3, 12963-12974
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
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